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Compound of Interest

Compound Name: 5-Decanone

Cat. No.: B1664179

For Researchers, Scientists, and Drug Development Professionals

This guide provides a concise overview of the fundamental molecular properties of 5-
decanone, a ketone with applications in various research and development sectors. The
information is presented to be a quick reference for professionals engaged in chemical
synthesis, analysis, and drug discovery.

Core Molecular Data

5-Decanone is a colorless liquid organic compound classified as a ketone.[1] Its fundamental
molecular attributes are crucial for experimental design, analytical characterization, and
computational modeling. The key quantitative data are summarized below.

Table 1: Molecular Properties of 5-Decanone
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Property Value Source

PubChem[1], NIST[2], Santa

Molecular Formula C10H200 ]
Cruz Biotechnology|[3]
Santa Cruz Biotechnology[3],
Molecular Weight 156.27 g/mol ChemWhat[4], Alfa
Chemistry[5]
Monoisotopic Mass 156.151415257 Da PubChem[1]
) NIST[2][6], Santa Cruz
CAS Registry Number 820-29-1 ,
Biotechnology][3]
IUPAC Name decan-5-one PubChem[1], NIST[2]
Butyl pentyl ketone, Decan-5-
Synonyms PubChem[1], ChemWhat[4]

one

Experimental Protocols: A Note on Methodology

Detailed experimental protocols for the synthesis, purification, and analysis of 5-decanone are
highly specific to the research context and are typically documented in peer-reviewed literature
and specialized chemical databases. Standard analytical techniques for characterizing a
compound like 5-decanone include:

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the molecular structure.

Infrared (IR) Spectroscopy: To identify the characteristic carbonyl (C=0) functional group.[2]
[6]

Gas Chromatography (GC): To assess purity and quantify the compound in a mixture.[2][6]

Researchers should consult platforms such as the NIST Chemistry WebBook, PubChem, and
other chemical data repositories for specific experimental conditions and spectral data.[1][2][6]

Visualized Workflow: Chemical Compound Analysis
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The following diagram illustrates a generalized workflow for the identification and
characterization of a chemical compound like 5-decanone. This logical process ensures a
systematic approach from sample acquisition to final data interpretation.
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Caption: A generalized workflow for chemical compound analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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